N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)thiophene-3-carboxamide

• IUPAC Name: N-[2-(7-oxofuro[2,3-c]pyridin-6-yl)ethyl]thiophene-3-carboxamide
• InChI: InChI=1S/C14H12N2O3S/c17-13(11-3-8-20-9-11)15-4-6-16-5-1-10-2-7-19-12(10)14(16)18/h1-3,5,7-9H,4,6H2,(H,15,17)
• InChI Key: QJUOIEIJXHAMTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=O)C2=C1C=CO2)CCNC(=O)C3=CSC=C3
• Molecular Formula: C14H12N2O3S
• Molecular Weight: 288.32 g/mol

Description

“N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)thiophene-3-carboxamide” is a complex organic compound containing a thiophene and a pyridine ring. Thiophene is a five-membered ring with four carbon atoms and one sulfur atom. Pyridine is a six-membered ring with five carbon atoms and one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiophene and pyridine rings, along with the carboxamide group. The exact structure would depend on the positions of these groups in the molecule.

Scientific Research Applications

Bioinorganic Chemistry Applications

Research on Co(II) complexes with Schiff bases derived from thiophene carboxamides, such as TEAB and TEPC, highlights their potential in bioinorganic chemistry. These complexes have been synthesized and characterized, showing higher antimicrobial activities compared to the free ligand. This suggests that thiophene carboxamide derivatives could have applications in developing new antimicrobial agents (Singh, Das, & Dhakarey, 2009).

Medicinal Chemistry and Biological Properties

In the realm of medicinal chemistry, N-glycosyl-thiophene-2-carboxamides, including 6H-thieno[2,3-c]pyridin-7-one derivatives, have been synthesized and assessed for their effects on DNA synthesis in bovine aortic endothelial cells. These studies provide a basis for the development of novel therapeutics targeting cellular proliferation and might offer insights into the biological activities of related compounds (Rawe et al., 2006).

Material Science and Luminescence

In material science, ZnS nanoparticles capped with thiophene-based ligands like BDP and BMP have been used to sensitize the luminescence of lanthanide ions, indicating potential applications in optoelectronic devices and sensors. The efficiency of these systems in sensitizing LnIII-centered emission suggests that similar thiophene carboxamide derivatives could be explored for enhancing the luminescence properties of materials (Tigaa, Lucas, & de Bettencourt-Dias, 2017).

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Without specific information, it’s challenging to provide a detailed safety analysis.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it’s a pharmaceutical compound, future research could focus on optimizing its synthesis, improving its efficacy, and assessing its safety.